Cas no 105917-37-1 (Ethanone, 1-(3,4-dihydro-3,5-dihydroxy-2H-1-benzopyran-6-yl)-)

• Product Name: Ethanone, 1-(3,4-dihydro-3,5-dihydroxy-2H-1-benzopyran-6-yl)-
• CAS No: 105917-37-1
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 1165131
• PubChem ID: 13745942
• Update Time: 2025-04-20

Ethanone, 1-(3,4-dihydro-3,5-dihydroxy-2H-1-benzopyran-6-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3,4-dihydro-3,5-dihydroxy-2H-1-benzopyran-6-yl)-
• 1-(3,5-dihydroxychroman-6-yl)ethanone
• SCHEMBL10829319
• 3,5-Dihydroxy-6-acetyl-2,3-dihydro-4H-benzo[b]pyran
• 105917-37-1
• DA-20077
• JGYMSQCZWULTQO-UHFFFAOYSA-N

• Inchi： 1S/C11H12O4/c1-6(12)8-2-3-10-9(11(8)14)4-7(13)5-15-10/h2-3,7,13-14H,4-5H2,1H3
• InChI Key： JGYMSQCZWULTQO-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C(C)=O)=C(C=2CC(C1)O)O

Computed Properties

• Exact Mass: 208.07356
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76